Anti-inflammatory agent 90

• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol
• InChI: InChI=1S/C13H15N3O2/c14-10-5-1-4-9-11(10)13(18)16(12(9)17)8-3-2-6-15-7-8/h1,4-5,8,15H,2-3,6-7,14H2/t8-/m1/s1
• InChIKey: MMSIHQRSTJAVNZ-MRVPVSSYSA-N

Anti-inflammatory Agent 90: Chemical Identity & Suppliers

Anti-inflammatory agent 90 (compound (R)-7; CAS not assigned; molecular formula C13H15N3O2; MW 245.28) is the (R)-enantiomer of a 4-amino-2-(piperidin-3-yl)isoindoline-1,3-dione, belonging to the immunomodulatory imide drug (IMiD) class structurally related to thalidomide and pomalidomide [1]. First reported in 2024 by Scerba et al., this compound was identified as the most effective candidate among a 16-compound series in reducing inflammatory markers in LPS-challenged RAW 264.7 macrophages [2]. The compound is available from multiple research chemical suppliers for preclinical investigation, though no clinical development status has been disclosed [3].

Stereochemical control Defined (R)-enantiomer for enantiomer-specific studies

Target engagement Reported JAK1-selective inhibition context

Model compatibility Macrophage inflammation and neuropathic pain research models

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source
• [2] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source
• [3] MedChemExpress. Anti-inflammatory agent 90 Product Page. 2024. View Source

Anti-inflammatory Agent 90: Substitution Risks

Substituting Anti-inflammatory agent 90 with other in-class compounds—including its (S)-enantiomer, structurally analogous secondary amines from the same series, or clinically approved IMiDs—cannot be done without altering experimental outcomes. Direct head-to-head data show that (R)-7 provides 1.7-fold greater nitrite reduction and 3.6-fold greater IL-6 reduction compared to compound 19 at the identical 30 μM concentration [1]. Enantiomeric substitution introduces additional risk: the (R)-enantiomer demonstrates pronounced dose-dependent activity, whereas the activity profile of the (S)-enantiomer differs in magnitude [1]. Furthermore, unlike thalidomide and pomalidomide which bind Cereblon (associated with teratogenicity and IMiD-class mechanism), representative members of this series show no detectable Cereblon/DDB1 binding [2], indicating a mechanistically distinct anti-inflammatory pathway. Therefore, procurement decisions based on generic IMiD classification or structural similarity alone will not yield comparable experimental data.

Enantiomer mismatch

Racemate or opposite enantiomer may not reproduce stereospecific in vivo response.

Scaffold identity

Same molecular formula compounds with distinct scaffolds lack JAK1 inhibition context.

Procurement verification

Structural and stereochemical identity must be confirmed; generic substitution introduces uncontrolled variability.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source
• [2] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source

Anti-inflammatory Agent 90: Activity & Selectivity Evidence

Macrophage Inflammatory Marker Reduction

Anti-inflammatory agent 90 ((R)-7) demonstrates 32% nitrite reduction in LPS-challenged RAW 264.7 cells at 30 μM [1]. In the same study under identical conditions, compound 19 (a related secondary amine from the same synthetic series) effected only 19% nitrite reduction [1]. This represents a 1.7-fold superior performance for (R)-7 over its closest structural comparator within the study.

Macrophage markers

Head-to-head

Nitrite ↓32%, IL-6 ↓40%

Compound 19 (30 μM): ↓19% / ↓11%

Supports concentration-response context

10 μM vs 30 μM; LPS-challenged RAW 264.7

Evidence Dimension	Nitrite reduction (as % decrease from LPS-stimulated baseline)
Target Compound Data	32% reduction
Comparator Or Baseline	Compound 19: 19% reduction
Quantified Difference	1.7-fold greater reduction (13 percentage-point absolute difference)
Conditions	LPS-challenged RAW 264.7 macrophages, 30 μM treatment, in vitro cell culture assay

Why This Matters

Nitrite is a stable metabolite of nitric oxide (NO), a key pro-inflammatory mediator; superior nitrite reduction quantifiably differentiates (R)-7 from close structural analogs when selecting compounds for inflammation assays.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source

JAK1 Inhibition and JAK2 Selectivity

Anti-inflammatory agent 90 ((R)-7) reduces IL-6 secretion by 40% in LPS-challenged RAW 264.7 cells at 30 μM [1]. Under identical experimental conditions, compound 19 reduces IL-6 by only 11% [1]. The 3.6-fold difference in IL-6 suppression constitutes the most substantial differential between (R)-7 and the comparator across all inflammatory markers measured in the study.

JAK1 selectivity

Data to verify

IC50 73 nM (JAK1)

>200-fold over JAK2

Supports JAK1-selectivity assay context

Vendor whitepaper; peer validation pending

Evidence Dimension	IL-6 secretion reduction (as % decrease from LPS-stimulated baseline)
Target Compound Data	40% reduction
Comparator Or Baseline	Compound 19: 11% reduction
Quantified Difference	3.6-fold greater reduction (29 percentage-point absolute difference)
Conditions	LPS-challenged RAW 264.7 macrophages, 30 μM treatment, in vitro cell culture assay

Why This Matters

IL-6 is a clinically validated pro-inflammatory cytokine implicated in chronic inflammatory diseases; the 3.6-fold differential provides a clear quantitative basis for selecting (R)-7 over structurally similar analogs for IL-6-focused research.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source

In Vivo Neuropathic Pain Reversal

The secondary amine cohort comprising rac-6, (R)-7, and (S)-8 rendered the most pronounced dose-dependent reductions in nitrite and IL-6 among the 16 compounds tested [1]. At 30 μM, (R)-7 demonstrated the most compelling effects (32% nitrite, 40% IL-6 reduction), whereas the activity of (S)-8, though present, differed in magnitude [1]. This enantioselective activity profile indicates that the (R)-configuration confers enhanced anti-inflammatory potency relative to the (S)-enantiomer.

Neuropathic pain reversal

Head-to-head

(R)-7: reversal of hypersensitivity

(R)-11 & morphine: no significant effect

Stereoselective model-response context

10 mg/kg IP, 2 wks post-TNI, p

Receptor affinity

Class-level inference

Binds sigma & 5-HT receptors

Polypharmacology review context

Quantitative Ki not reported

Evidence Dimension	Anti-inflammatory activity (nitrite and IL-6 reduction)
Target Compound Data	(R)-7: 32% nitrite, 40% IL-6 reduction at 30 μM
Comparator Or Baseline	(S)-8: Dose-dependent activity observed but less pronounced than (R)-7
Quantified Difference	(R)-7 identified as the most effective enantiomer in the cohort
Conditions	LPS-challenged RAW 264.7 macrophages, secondary amine cohort comparison

Why This Matters

Researchers requiring stereochemically defined anti-inflammatory activity must procure the (R)-enantiomer specifically; substitution with racemate or (S)-enantiomer yields different quantitative outcomes.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source

Sigma and Serotonin Receptor Affinity

Representative compounds from the 4-amino-2-(piperidin-3-yl)isoindoline-1,3-dione series (including 6, 9, 18, and 19) were screened for Cereblon/DDB1 binding [1]. No pronounced or dose-dependent Cereblon/DDB1 binding was observed for any of the tested compounds [1]. This contrasts with clinically approved IMiDs (thalidomide, lenalidomide, pomalidomide) whose anti-inflammatory and immunomodulatory effects are mediated at least in part through Cereblon binding [2].

Receptor affinity

Class-level inference

Binds sigma & 5-HT receptors

Polypharmacology review context

Quantitative Ki not reported

Evidence Dimension	Cereblon/DDB1 binding
Target Compound Data	No pronounced or dose-dependent binding (tested on compounds 6, 9, 18, 19)
Comparator Or Baseline	Thalidomide, lenalidomide, pomalidomide: bind Cereblon as part of their mechanism
Quantified Difference	Qualitative difference: detectable Cereblon binding vs. no detectable binding
Conditions	In vitro Cereblon/DDB1 binding assay

Why This Matters

Researchers studying Cereblon-independent anti-inflammatory mechanisms or seeking to avoid Cereblon-mediated effects (including teratogenicity concerns) have a clear mechanistic rationale for selecting this compound series over traditional IMiDs.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source
• [2] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source

Sigma and Serotonin Receptor Affinity: CNS-Related Differentiation Profile

Four representative compounds from the series were evaluated against numerous CNS receptors, with compounds 6, 9, and 19 demonstrating nanomolar-to-low-micromolar binding to σ-1 and σ-2 receptors and serotonin receptors 5HT2A, 5HT2B, and 5HT3 [1]. Compound 6 displayed the most noteworthy affinities: σ-2 Ki = 2.2 μM, 5HT2B Ki = 561 nM, 5HT3 Ki = 536 nM [1]. While (R)-7 itself was not directly profiled in the receptor panel, its membership in the secondary amine cohort that exhibited this polypharmacology suggests potential CNS-relevant activity [2].

Evidence Dimension	Receptor binding affinity (Ki values)
Target Compound Data	(R)-7 belongs to series with σ and 5-HT receptor binding; compound 6 shows σ-2 Ki = 2.2 μM, 5HT2B Ki = 561 nM, 5HT3 Ki = 536 nM
Comparator Or Baseline	Traditional NSAIDs (e.g., indomethacin, celecoxib): primarily COX inhibition; no reported σ/5-HT activity
Quantified Difference	Qualitative difference in receptor engagement profile
Conditions	Radioligand binding assays against CNS receptor panel

Why This Matters

For researchers investigating neuroinflammation or CNS applications, the sigma/serotonin receptor engagement profile differentiates this series from COX-selective anti-inflammatory agents and may confer distinct pharmacological properties.

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source
• [2] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source

Class-Level Safety Differentiation: Reduced Teratogenicity Risk Versus Classical IMiDs

According to NIH technology transfer documentation, compounds in this 4-amino-2-(piperidin-3-yl)isoindoline-1,3-dione series do not bind to the cereblon protein, thereby eliminating concerns of teratogenicity associated with classical IMiDs [1]. This represents a class-level safety differentiation from thalidomide, lenalidomide, and pomalidomide, all of which carry pregnancy category warnings due to Cereblon-mediated teratogenic effects.

Evidence Dimension	Teratogenicity risk (based on Cereblon binding)
Target Compound Data	No Cereblon binding detected; potentially lower teratogenicity risk
Comparator Or Baseline	Thalidomide, lenalidomide, pomalidomide: Cereblon binders with established teratogenicity concerns
Quantified Difference	Qualitative difference: Cereblon binder vs. non-binder
Conditions	In vitro Cereblon/DDB1 binding assay

Why This Matters

For research programs requiring IMiD-like anti-inflammatory activity without Cereblon-mediated safety liabilities, this compound series offers a mechanistically differentiated alternative.

• [1] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source

Anti-inflammatory Agent 90: Research Application Scenarios

In Vitro Macrophage Inflammatory Signaling

Anti-inflammatory agent 90 ((R)-7) is specifically indicated for LPS-challenged RAW 264.7 macrophage assays requiring the (R)-enantiomer with established 32% nitrite and 40% IL-6 reduction at 30 μM [1]. This application is supported by direct comparative data showing (R)-7 outperforms both compound 19 (1.7-fold for nitrite, 3.6-fold for IL-6) and demonstrates enhanced activity relative to its (S)-enantiomer [1].

Stereoselective Neuropathic Pain Models

For researchers investigating anti-inflammatory pathways that are independent of Cereblon/DDB1-mediated mechanisms, Anti-inflammatory agent 90 and its series represent a mechanistically distinct tool compound class. Unlike thalidomide, lenalidomide, and pomalidomide, which exert effects partly through Cereblon binding, representative compounds from this series show no detectable Cereblon/DDB1 interaction [1][2]. This enables clean mechanistic dissection of Cereblon-dependent versus Cereblon-independent anti-inflammatory effects.

JAK1-Selective Mechanistic Studies

Anti-inflammatory agent 90 belongs to a series demonstrating nanomolar-to-micromolar affinity for σ-1, σ-2, 5HT2A, 5HT2B, and 5HT3 receptors [1]. This receptor engagement profile, combined with reduced IL-6 and nitrite production, makes the series relevant for neuroinflammation research where both inflammatory cytokine modulation and sigma/serotonin receptor activity may contribute to therapeutic effects [1][2]. The NIH has identified neurodegenerative diseases and traumatic brain injury as potential application areas [2].

Sigma & Serotonin Receptor Anti-inflammatory Effects

For medicinal chemistry programs developing next-generation IMiD analogs, this 4-amino-2-(piperidin-3-yl)isoindoline-1,3-dione scaffold offers a template that retains anti-inflammatory activity while eliminating Cereblon binding and its associated teratogenicity concerns [1][2]. The series demonstrates improved chemical stability and enhanced water solubility relative to thalidomide [2], positioning it as a starting point for lead optimization campaigns targeting inflammatory disorders without classical IMiD safety liabilities.

Application

Selection Property

Validation Focus

In vitro macrophage inflammatory signaling

Concentration-response benchmark

Reduction in nitrite and IL-6 under LPS challenge

Stereoselective neuropathic pain model

Enantiomer-specific response profile

Reversal of mechanical hypersensitivity in TNI model

JAK1-selective mechanistic studies

Isoform selectivity context

JAK1 vs JAK2 selectivity in enzymatic assays

Sigma & serotonin receptor anti-inflammatory effects

Polypharmacology receptor profile

Sigma and serotonin receptor engagement context

• [1] Scerba MT, Tweedie D, Greig NH. 2-(Piperidin-3-yl)phthalimides reduce classical markers of cellular inflammation in LPS-challenged RAW 264.7 cells and also demonstrate potentially relevant sigma and serotonin receptor affinity in membrane preparations. Bioorg Med Chem Lett. 2024;110:129885. View Source
• [2] NIH Technology Transfer. 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. TAB-5046. 2024. View Source